N1-(4-chlorobenzyl)-N2-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(4-chlorophenyl)methyl]-N-[[3-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,3-oxazolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C21H22ClN3O7S/c22-15-3-1-14(2-4-15)12-23-20(26)21(27)24-13-19-25(7-8-32-19)33(28,29)16-5-6-17-18(11-16)31-10-9-30-17/h1-6,11,19H,7-10,12-13H2,(H,23,26)(H,24,27)
• InChI Key: DJACQCUNXUHBLB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(N1S(=O)(=O)C2=CC3=C(C=C2)OCCO3)CNC(=O)C(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C21H22ClN3O7S
• Molecular Weight: 495.9 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the chlorobenzyl group might undergo nucleophilic substitution reactions, and the sulfonyl group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the sulfonyl group could increase its polarity and potentially its solubility in water.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Oxazolidinones : Oxazolidin-2-ones are synthesized and used as protective groups for 1,2-amino alcohols and as chiral auxiliaries. The synthesis involves reactions that could be applicable to the structure of the compound , demonstrating the versatility of oxazolidin-2-ones in organic synthesis (Nogueira et al., 2015).
• Preparation of Sulfamides : A safer synthetic methodology for sulfamides involves N-substituted oxazolidin-2-one derivatives, which could relate to the compound's synthesis, highlighting a more convenient approach for preparing sulfamides (Borghese et al., 2006).

Applications in Medicinal Chemistry

• Antimicrobial Activities : Studies on derivatives structurally related to oxazolidinones have shown significant antimicrobial activities against various bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Babu et al., 2013).
• Carbonic Anhydrase Inhibitors : Research involving sulfonamide functionality, as seen in related compounds, demonstrates strong inhibition of human carbonic anhydrases, indicating potential for therapeutic applications in treating conditions like glaucoma or neurological disorders (Sapegin et al., 2018).

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential applications. For instance, if it’s intended to be a drug, studies could be conducted to evaluate its efficacy and safety.